N-(4-bromophenyl)-2-[7-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide

• IUPAC Name: N-(4-bromophenyl)-2-[7-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3-yl]acetamide
• InChI: InChI=1S/C21H16BrN3O2S/c1-13-2-4-14(5-3-13)17-11-28-20-19(17)23-12-25(21(20)27)10-18(26)24-16-8-6-15(22)7-9-16/h2-9,11-12H,10H2,1H3,(H,24,26)
• InChI Key: GEEHGOLJUJLKAJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC3=C2N=CN(C3=O)CC(=O)NC4=CC=C(C=C4)Br
• Molecular Formula: C21H16BrN3O2S
• Molecular Weight: 454.3 g/mol

Description

N-(4-bromophenyl)-2-[7-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide is a useful research compound. Its molecular formula is C21H16BrN3O2S and its molecular weight is 454.34. The purity is usually 95%.
BenchChem offers high-quality N-(4-bromophenyl)-2-[7-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-bromophenyl)-2-[7-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

Antimicrobial and Antituberculosis Activity

Research has demonstrated the synthesis of compounds structurally related to N-(4-bromophenyl)-2-[7-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide, showing significant antimicrobial and antituberculosis activity. These compounds were evaluated for their effectiveness against various bacterial and fungal strains, as well as Mycobacterium tuberculosis, indicating their potential as therapeutic agents in treating infectious diseases (Soni & Patel, 2017).

Anticancer Activity

Further studies have focused on the synthesis of thieno[3,2-d]pyrimidine derivatives and their evaluation as antitumor agents. These derivatives exhibited potent anticancer activity against various human cancer cell lines, highlighting their potential in cancer therapy (Hafez & El-Gazzar, 2017).

Anticonvulsant Agents

Research into S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine, which shares structural features with the compound , indicated potential anticonvulsant properties. These studies, which included docking studies and pharmacological evaluation, suggest the possible use of these compounds in treating epilepsy (Severina et al., 2020).

Antiasthma Agents

Compounds related to the triazolo[1,5-c]pyrimidines class, which are structurally similar to N-(4-bromophenyl)-2-[7-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide, have been explored for their potential as antiasthma agents. This research involved the synthesis of these compounds and their evaluation as mediator release inhibitors, indicating their potential application in asthma treatment (Medwid et al., 1990).